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Compound of Interest

Compound Name: 3-Benzoylphenylacetonitrile

Cat. No.: B023885 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Benzoylphenylacetonitrile (CAS No.

21288-34-6) is not readily available from primary chemical suppliers. The following guidance is

based on general knowledge of nitrile compounds and limited available data. Researchers,

scientists, and drug development professionals must handle this compound with caution and

consult their institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

While detailed hazard information for 3-Benzoylphenylacetonitrile is limited, available data

suggests it should be treated as a hazardous substance. The compound is classified as

harmful if swallowed.[1] Nitrile compounds, as a class, may also cause irritation to the skin,

eyes, and respiratory system, and can be toxic if absorbed through the skin or inhaled.

Therefore, stringent safety measures are paramount during handling and disposal.

Key Safety and Hazard Information
The following table summarizes the likely hazards associated with 3-
Benzoylphenylacetonitrile, compiled from available data and information on analogous

compounds.
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Hazard
Classification

Description Pictogram Signal Word

Acute Toxicity, Oral
Harmful if swallowed.

[1]
alt text Warning[1]

Skin

Corrosion/Irritation

May cause skin

irritation.
alt text Warning

Serious Eye

Damage/Irritation

May cause serious

eye irritation.
alt text Warning

Aquatic Hazard

May be toxic to

aquatic life with long-

lasting effects.

alt text Warning

Experimental Protocols for Disposal
The proper disposal of 3-Benzoylphenylacetonitrile is a critical final step in the experimental

workflow. The primary method for disposal is through an approved hazardous waste

management service.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Waste Segregation: Do not mix 3-Benzoylphenylacetonitrile waste with other chemical

waste streams unless compatibility is confirmed. It should be collected in a dedicated,

properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "3-Benzoylphenylacetonitrile," and the associated hazard

pictograms.

Waste Storage: Store the sealed waste container in a designated, well-ventilated, and

secure satellite accumulation area, away from incompatible materials.
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Disposal Request: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste.

Decontamination: All lab equipment and surfaces that have come into contact with 3-
Benzoylphenylacetonitrile should be decontaminated. Empty containers should be triple-

rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3-
Benzoylphenylacetonitrile.
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Caption: Disposal Workflow for 3-Benzoylphenylacetonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b023885?utm_src=pdf-body-img
https://www.benchchem.com/product/b023885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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